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Compound Focus: Mesopram

CAS No.: 189940-24-7

Cat. No.: S525067

Mesopram is a selective inhibitor of phosphodiesterase-4 (PDE4) [1]. PDE4 is an enzyme that breaks
down cyclic AMP (cAMP), a key second messenger in cells [1]. By inhibiting PDE4, Mesopram increases

intracellular cAMP levels, which leads to the suppression of various inflammatory responses [1].

While specific IC50 values for Mesopram were not located, the search results provide a strong foundation

for understanding how its potency is evaluated and how it relates to other drugs in its class.

¢ Mechanism of Action: The core function of PDE4 inhibitors like Mesopram is to elevate CAMP levels
by preventing its degradation [1]. The increased cAMP activates Protein Kinase A (PKA) and
exchange factors directly activated by cAMP (Epac), which in turn downregulate the production of
pro-inflammatory cytokines and modulate immune cell activity [1].

¢ Benchmarking Against Other PDE4 Inhibitors: The following table lists the IC50 values of several
well-characterized PDE4 inhibitors found in the search results. You can use this data as a reference
point for the general potency range of clinical and research-stage PDE4 inhibitors.

Inhibitor L
IC50 / Potency Key Characteristics
Name
Rolipram [1] IC50: 3 nM (PDE4A), 130 nM First-generation prototype; narrow
(PDE4B), 240 nM (PDEA4D) [1] therapeutic window due to side effects [1].
Roflumilast IC50: 0.7 nM (PDE4A1), 0.9 nM Approved for severe COPD and asthma;
[1] (PDE4A4), 0.7 nM (PDE4B1), 0.2 nM highly selective for PDE4 [1].

(PDE4B2) [1]
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Inhibitor ..
IC50 / Potency Key Characteristics

Name

Apremilast IC50: 74 nM [1] Orally available; approved for psoriatic

[1] arthritis [1].

L-869298 IC50: ~0.4 nM (avg. across PDE4A, B, Second-generation inhibitor; used in

(+)-1 [2] C, D catalytic domains) [2] structural studies to understand high-affinity
binding [2].

Experimental Context for IC50 Determination

The search results offer detailed methodologies for the experiments that generate IC50 data, which can guide

your own evaluation or comparison efforts.

e Common Assay Type: The MTT cell viability assay is a standard method for assessing compound
efficacy in cancer research and drug development [3]. This colorimetric assay measures the
metabolic activity of cells, which is used as a proxy for cell viability.

o Key Experimental Steps:

o Cell Seeding: Cells are seeded into multi-well plates (e.g., 96-well) at a defined density [3].

o Compound Treatment: The cells are treated with a range of concentrations of the test
compound (e.qg., serial dilutions) [3].

o Incubation & Measurement: After a set period (e.g., 72 hours), MTT reagent is added. Living
cells convert MTT into a purple formazan product, which is then dissolved and its absorbance is
measured [3].

o Data Analysis: The absorbance readings are normalized to control (untreated) cells. A dose-
response curve is plotted, and the IC50 value—the concentration that reduces cell viability to
50%—is calculated from this curve [3].

The following diagram outlines the logical workflow and signaling pathway involved in this process, from

PDE4 inhibition to the final experimental readout.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6199465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6199465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6199465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://www.smolecule.com/products/s525067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

Inhibition of PDE4 Enzyme

Accumulation of
intracellular cAMP

Activation of PKA and Epac

Downregulation of
Pro-inflammatory Signals

Reduction in Cell
Proliferation/Viability

MTT Assay Measurement
(Absorbance Readout)

Dose-Response Curve &
IC50 Calculation

Click to download full resolution via product page

Suggestions for Finding Specific Data

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s525067?utm_src=pdf-body-img
https://www.smolecule.com/products/s525067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

To build a comprehensive comparison guide for Mesopram, you might find the following approaches
helpful:

e Consult specialized databases: Search in-depth pharmacological databases like BindingDB or
IUPHAR/BPS Guide to PHARMACOLOGY, which often contain curated Ki/IC50 values for many
compounds.

¢ Review the primary literature: Conduct a targeted search on PubMed using terms like "Mesopram
IC50 PDE4" to find original research articles where the compound was first synthesized and
characterized.

o Explore patent documents: The initial patent filings for a drug often contain detailed biological data,
including explicit IC50 values from various assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s525067?utm_src=pdf-body
https://www.smolecule.com/products/s525067?utm_src=pdf-body
https://www.smolecule.com/products/s525067?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6199465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://www.smolecule.com/products/b525067#mesopram-ic50-values
https://www.smolecule.com/products/b525067#mesopram-ic50-values
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s525067?utm_src=pdf-bulk
https://www.smolecule.com/products/s525067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s525067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

